(7-{[(3-Fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

• IUPAC Name: [7-[(3-fluorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C26H22FN3O3S/c1-15-23-21(18(13-31)12-28-15)11-22-25(33-23)29-24(17-6-8-20(32-2)9-7-17)30-26(22)34-14-16-4-3-5-19(27)10-16/h3-10,12,31H,11,13-14H2,1-2H3
• InChI Key: RHQUJDJDVMCUAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=C(C=C4)OC)SCC5=CC(=CC=C5)F)CO
• Molecular Formula: C26H22FN3O3S
• Molecular Weight: 475.5 g/mol

Description

(7-{[(3-Fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol is a useful research compound. Its molecular formula is C26H22FN3O3S and its molecular weight is 475.54. The purity is usually 95%.
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Scientific Research Applications

Catalyst- and Solvent-Free Synthesis

The study by Moreno-Fuquen et al. (2019) explores a catalyst- and solvent-free synthesis method for creating specific benzamide derivatives via microwave-assisted Fries rearrangement, emphasizing the efficiency of solvent-free conditions in synthesizing complex molecules (Moreno-Fuquen et al., 2019).

Chemo-, Regio-, and Stereoselectivity

Vasin et al. (2010) discuss the chemo-, regio-, and stereoselectivity in the hydromethoxylation of specific sulfone compounds, illustrating the precision needed in chemical reactions to achieve desired outcomes, which is critical for synthesizing and studying complex chemicals (Vasin et al., 2010).

Proton Exchange Membranes

Research by Kim, Robertson, and Guiver (2008) on comb-shaped poly(arylene ether sulfone)s demonstrates the application of complex molecules in creating efficient proton exchange membranes for fuel cells, highlighting the material science applications of such compounds (Kim, Robertson, & Guiver, 2008).

Antitumor Agents

Stevens et al. (1984) present the synthesis and chemistry of a novel broad-spectrum antitumor agent, indicating the potential medicinal chemistry applications of complex molecules in creating new therapeutics (Stevens et al., 1984).

Novel Synthesis Approaches

Bagley et al. (2005) describe a one-pot multistep reaction for synthesizing a compound related to thiopeptide antibiotics, showcasing the innovative approaches to chemical synthesis that could be applicable to the study of the compound (Bagley et al., 2005).